2-Benzyl-4-chloro-5-methoxypyridazin-3(2h)-one

• IUPAC Name: 2-benzyl-4-chloro-5-methoxypyridazin-3-one
• InChI: InChI=1S/C12H11ClN2O2/c1-17-10-7-14-15(12(16)11(10)13)8-9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key: KVZQNLPOHROISY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=O)N(N=C1)CC2=CC=CC=C2)Cl
• Molecular Formula: C12H11ClN2O2
• DSSTOX Substance ID: DTXSID80353162
• Molecular Weight: 250.68 g/mol
• CAS RN: 40890-47-9

Description

2-Benzyl-4-chloro-5-methoxypyridazin-3(2h)-one is a chemical compound that belongs to the pyridazinone family. It has been the subject of extensive research due to its potential applications in various fields such as medicine, agriculture, and industry.

Scientific Research Applications

1. Synthetic Chemistry

2-Benzyl-4-chloro-5-methoxypyridazin-3(2h)-one is used in the synthesis of various chemical compounds. For instance, its selective bromine-magnesium exchange has been achieved using MesMgBr as a reagent, facilitating the creation of various pyridazin-3(2H)-one derivatives. This process is critical for producing a range of novel compounds with potential applications in pharmaceuticals and materials science (Verhelst et al., 2011).

2. Novel Compound Formation

It plays a role in the formation of new pyridazino[4,5-c]isoquinolinones through the Suzuki cross-coupling reaction. This demonstrates its utility in creating complex molecular structures, potentially useful in drug discovery and material sciences (Riedl et al., 2002).

3. Large Scale Synthesis

This compound is also significant in large-scale chemical synthesis. For example, a method was developed for the large-scale synthesis of 3-chloro-5-methoxypyridazine, showcasing its importance in industrial chemical production (Bryant et al., 1995).

4. Derivative Synthesis

It is used in the synthesis of 4-aryl-5-hydroxy- and 5-aryl-4-hydroxypyridazin-3(2H)-ones, which are precursors for various other chemical compounds, highlighting its role in facilitating diverse chemical reactions (Maes et al., 2002).

5. Allelochemical Research

In the field of allelochemicals and phytochemistry, related compounds (such as 1,4-benzoxazin-3(4H)-one derivatives) have been studied for their biological properties, including phytotoxic, antimicrobial, and insecticidal properties. This suggests potential agricultural applications for derivatives of 2-Benzyl-4-chloro-5-methoxypyridazin-3(2h)-one (Macias et al., 2006).

Synthesis routes and methods

Procedure details

To a solution of 2-benzyl-4,5-dichloro-2H-pyridazine-3-one (22.31 g, 87.47 mmol), prepared as described in Example 244A, in dry MeOH (175 mL) at 0° C., was added dropwise a solution of sodium methoxide in methanol (25% weight in MeOH, 25 mL). The mixture was slowly warmed up to room temperature and stirred for 18 h. The reaction mixture was diluted with methylene chloride (200 mL) and filtered. The filtrate was concentrated to afford the title compound, 2-benzyl-4-chloro-5-methoxypyridazin-3(2H)-one (22.2 g) which was >95% pure as judged by HPLC and was used in the next reaction, Example 354B, without further purification.